Cas no 886896-39-5 (N-cyclohexyl-2-hydroxy-8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: N-cyclohexyl-2-hydroxy-8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 886896-39-5
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5477377
• Update Time: 2025-05-21

N-cyclohexyl-2-hydroxy-8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• YEZQHKUHVJQDBC-UHFFFAOYSA-N
• N-cyclohexyl-2-hydroxy-8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C16H19N3O3/c1-10-7-8-19-12(9-10)18-15(21)13(16(19)22)14(20)17-11-5-3-2-4-6-11/h7-9,11,21H,2-6H2,1H3,(H,17,20)
• InChI Key： YEZQHKUHVJQDBC-UHFFFAOYSA-N
• SMILES： C12C=C(C)C=CN1C(=O)C(C(NC1CCCCC1)=O)=C(O)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-cyclohexyl-2-hydroxy-8-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide

N-Cyclohexyl-2-Hydroxy-8-Methyl-4-Oxo-4H-Pyrido[1,2-A]Pyrimidine-3-Carboxamide: A Comprehensive Overview

The compound CAS No 886896-39-5, also known as N-cyclohexyl-2-hydroxy-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide, is a complex organic molecule with significant potential in the fields of pharmacology and material science. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities and structural versatility. The molecule's structure is characterized by a fused pyridine and pyrimidine ring system, with substituents that include a cyclohexyl group, a hydroxyl group, a methyl group, and a carboxamide moiety. These functional groups contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrido[1,2-a]pyrimidines in drug discovery. For instance, researchers have reported that these compounds exhibit potent anti-inflammatory and antioxidant properties. In particular, the presence of the hydroxyl group in the structure of N-cyclohexyl-2-hydroxy... enhances its ability to scavenge free radicals, making it a promising candidate for applications in oxidative stress-related diseases. Additionally, the cyclohexyl group imparts lipophilicity to the molecule, which may improve its bioavailability when used as a therapeutic agent.

The synthesis of CAS No 886896-39-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the key steps in its synthesis is the formation of the pyrido[1,2-a]pyrimidine core through a cyclization reaction. This step is critical as it determines the overall stability and reactivity of the molecule. Recent advancements in catalysis have enabled chemists to optimize this reaction, leading to higher yields and improved purity of the final product.

In terms of biological activity, N-cyclohexyl... has shown remarkable selectivity towards certain enzyme targets. For example, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. HDAC inhibitors are currently being explored as potential treatments for cancer and neurodegenerative diseases due to their ability to modulate gene expression. The methyl group in the structure of this compound plays a crucial role in its HDAC inhibitory activity by stabilizing key interactions within the enzyme's active site.

Beyond its pharmacological applications, CAS No 886896... has also been investigated for its potential use in materials science. Its rigid aromatic framework makes it an attractive candidate for applications in organic electronics. Researchers have explored its use as a building block for constructing two-dimensional materials with tailored electronic properties. The carboxamide group in the molecule facilitates self-assembling behaviors, which are essential for creating ordered nanostructures.

From an environmental standpoint, understanding the degradation pathways of N-cyclohexyl... is crucial for assessing its environmental impact. Recent studies have employed computational methods to predict its biodegradation potential under various environmental conditions. These studies suggest that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. This information is valuable for designing sustainable synthetic routes and waste management strategies.

In conclusion, CAS No 886896... represents a fascinating example of how structural complexity can lead to multifaceted functionality. Its unique combination of chemical groups endows it with properties that make it suitable for a wide range of applications in medicine and materials science. As research continues to uncover new insights into its biological and chemical behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.